Cas no 1251550-40-9 (1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-fluorophenyl)ethan-1-one)
1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-fluorophenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-fluorophenyl)ethanone
- 1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-fluorophenyl)ethan-1-one
- F5939-0161
- 1251550-40-9
- AKOS024527640
- 1-(4-(benzo[d]thiazol-2-yloxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone
- VU0528243-1
-
- Inchi: 1S/C20H19FN2O2S/c21-15-7-5-14(6-8-15)18(24)13-23-11-9-16(10-12-23)25-20-22-17-3-1-2-4-19(17)26-20/h1-8,16H,9-13H2
- InChI Key: OEWXSUJXACXSDK-UHFFFAOYSA-N
- SMILES: C(N1CCC(OC2=NC3=CC=CC=C3S2)CC1)C(=O)C1=CC=C(F)C=C1
Computed Properties
- Exact Mass: 370.11512719g/mol
- Monoisotopic Mass: 370.11512719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 70.7Ų
1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-fluorophenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5939-0161-2μmol |
1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-fluorophenyl)ethan-1-one |
1251550-40-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5939-0161-5μmol |
1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-fluorophenyl)ethan-1-one |
1251550-40-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5939-0161-10μmol |
1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-fluorophenyl)ethan-1-one |
1251550-40-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5939-0161-20μmol |
1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-fluorophenyl)ethan-1-one |
1251550-40-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5939-0161-1mg |
1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-fluorophenyl)ethan-1-one |
1251550-40-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5939-0161-2mg |
1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-fluorophenyl)ethan-1-one |
1251550-40-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5939-0161-3mg |
1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-fluorophenyl)ethan-1-one |
1251550-40-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5939-0161-4mg |
1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-fluorophenyl)ethan-1-one |
1251550-40-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5939-0161-5mg |
1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-fluorophenyl)ethan-1-one |
1251550-40-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5939-0161-10mg |
1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-fluorophenyl)ethan-1-one |
1251550-40-9 | 10mg |
$79.0 | 2023-09-09 |
1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-fluorophenyl)ethan-1-one Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-fluorophenyl)ethan-1-one
Professional Introduction to Compound with CAS No 1251550-40-9 and Product Name: 1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-fluorophenyl)ethan-1-one
The compound with the CAS number 1251550-40-9 and the product name 1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-fluorophenyl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly the presence of a piperidine ring linked to a benzothiazole moiety, contribute to its unique pharmacological properties. The 4-fluorophenyl substituent further enhances its potential as a lead compound in drug discovery.
In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound in question has been identified as a potential modulator of various cellular processes, including those relevant to neurological disorders and inflammatory conditions. The benzothiazole scaffold is well-known for its role in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The introduction of fluorine atoms into aromatic rings is a common strategy to improve metabolic stability and binding affinity, which aligns with the design of this molecule.
One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that have demonstrated efficacy in clinical trials. The piperidine ring is a common structural motif in drugs used to treat conditions such as depression and anxiety, highlighting the potential therapeutic applications of this compound. Additionally, the benzothiazole moiety has been implicated in the activity of compounds that exhibit antimicrobial and anti-inflammatory properties. The combination of these structural elements suggests that this compound may possess multiple modes of action, making it a versatile candidate for further investigation.
Recent studies have begun to explore the pharmacokinetic and pharmacodynamic properties of this compound. Preliminary data indicate that it exhibits favorable solubility and stability under physiological conditions, which are critical factors for drug development. Furthermore, in vitro studies have shown that it interacts with several key targets relevant to neurological disorders, suggesting its potential as a therapeutic agent. These findings are particularly exciting given the high unmet medical needs in this area.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 4-fluorophenyl group necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the core framework of the molecule. These methods not only enhance efficiency but also allow for greater flexibility in modifying the structure for future derivative studies.
From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions between this compound and its potential targets. These studies have provided valuable insights into the binding mode and affinity, which are essential for optimizing drug-like properties. The use of computational tools has become an integral part of modern drug discovery, enabling researchers to predict and refine molecular structures before experimental validation.
The potential applications of this compound extend beyond traditional pharmaceutical uses. There is growing evidence suggesting that it may also have utility in other areas such as agrochemicals and materials science. The unique combination of functional groups makes it a versatile building block for designing novel molecules with tailored properties. As research continues, new applications may emerge, further expanding its significance in various scientific domains.
In conclusion, the compound with CAS number 1251550-40-9 and product name 1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-fluorophenyl)ethan-1-one represents a promising candidate for further development in pharmaceuticals. Its unique structural features and demonstrated biological activities make it an attractive target for medicinal chemists seeking to develop new therapeutic agents. With ongoing research aimed at optimizing its pharmacological properties and exploring new applications, this compound is poised to make significant contributions to science and medicine in the coming years.
1251550-40-9 (1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-fluorophenyl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)